Cas no 1782325-33-0 (7-(piperidin-4-yloxy)-1H-indole)

• Product Name: 7-(piperidin-4-yloxy)-1H-indole
• CAS No: 1782325-33-0
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 5951103
• PubChem ID: 84681922
• Update Time: 2025-06-30

7-(piperidin-4-yloxy)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 7-(piperidin-4-yloxy)-1H-indole
• EN300-1772012
• 1782325-33-0

• Inchi： 1S/C13H16N2O/c1-2-10-4-9-15-13(10)12(3-1)16-11-5-7-14-8-6-11/h1-4,9,11,14-15H,5-8H2
• InChI Key： VRUMAWFMRNKNCZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C2C=CNC=12)C1CCNCC1

Computed Properties

• Exact Mass: 216.126263138g/mol
• Monoisotopic Mass: 216.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37Ų

Additional information on 7-(piperidin-4-yloxy)-1H-indole

Introduction to 7-(Piperidin-4-yloxy)-1H-indole (CAS No. 1782325-33-0)

7-(Piperidin-4-yloxy)-1H-indole, with the CAS number 1782325-33-0, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 7-(Piperidin-4-yloxy)-1H-indole make it a promising candidate for various drug discovery and development initiatives.

The chemical structure of 7-(Piperidin-4-yloxy)-1H-indole consists of an indole core with a piperidine ring attached via an ether linkage at the 7-position. This specific arrangement of functional groups imparts distinct properties to the molecule, including enhanced solubility, stability, and biological activity. The piperidine moiety, in particular, is known for its ability to modulate various biological targets, such as receptors and enzymes, making it a valuable scaffold in drug design.

Recent studies have highlighted the potential of 7-(Piperidin-4-yloxy)-1H-indole in several therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Research has shown that this compound can effectively cross the blood-brain barrier and exhibit neuroprotective effects by reducing oxidative stress and inflammation. Additionally, it has been found to modulate key signaling pathways involved in neuronal survival and function.

In the realm of oncology, 7-(Piperidin-4-yloxy)-1H-indole has demonstrated promising antitumor activity against various cancer cell lines. Preclinical studies have indicated that this compound can induce apoptosis and inhibit cell proliferation by targeting specific oncogenic pathways. For instance, it has been shown to downregulate the expression of pro-survival proteins such as Bcl-2 and Mcl-1, thereby sensitizing cancer cells to apoptosis.

Beyond its therapeutic potential, 7-(Piperidin-4-yloxy)-1H-indole has also been explored for its use as a chemical probe in academic research. Its ability to selectively bind to specific protein targets makes it a valuable tool for investigating cellular processes and validating new drug targets. Researchers have utilized this compound to gain insights into the mechanisms underlying various diseases and to identify novel therapeutic strategies.

The synthesis of 7-(Piperidin-4-yloxy)-1H-indole typically involves multi-step reactions that ensure high purity and yield. Common synthetic routes include the coupling of 7-hydroxyindole with piperidine derivatives using appropriate coupling reagents such as phosphines or palladium catalysts. The choice of synthetic method depends on factors such as scalability, cost-effectiveness, and environmental impact.

In terms of safety and regulatory considerations, 7-(Piperidin-4-yloxy)-1H-indole is generally considered safe for use in laboratory settings when proper handling protocols are followed. However, like any chemical compound, it should be handled with care to avoid exposure through inhalation, ingestion, or skin contact. Safety data sheets (SDS) provide detailed information on the potential hazards and necessary precautions for working with this compound.

The future prospects for 7-(Piperidin-4-yloxy)-1H-indole are promising. Ongoing clinical trials are evaluating its efficacy and safety in treating various diseases, including neurodegenerative disorders and cancer. Additionally, researchers continue to explore new applications and derivatives of this compound to expand its therapeutic potential.

In conclusion, 7-(Piperidin-4-yloxy)-1H-indole (CAS No. 1782325-33-0) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for drug discovery efforts aimed at addressing unmet medical needs.